Cas no 588-32-9 (3-Chlorophenoxyacetic acid)

• Product Name: 3-Chlorophenoxyacetic acid
• CAS No: 588-32-9
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• MDL: MFCD00015850
• CID: 38548
• PubChem ID: 11497
• Update Time: 2025-05-07

3-Chlorophenoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chlorophenoxyacetic acid
• m-Chlorophenoxyacetic acid
• (3-Chlorophenoxy)acetic Acid
• 2-(3-chlorophenoxy)acetic acid
• (3-Chloro-phenoxy)-acetic acid
• Acetic acid, (3-chlorophenoxy)-
• Acetic acid, (m-chlorophenoxy)-
• XSBUXVWJQVTYLC-UHFFFAOYSA-N
• JXK525064M
• 3-chlorophenoxy acetic acid
• (3-Chlorophenoxy)aceticAcid
• (m-Chlorophenoxy)acetic acid
• Acetic
• SY008336
• AKOS000101577
• AG-690/13155067
• MFCD00015850
• FT-0615505
• NSC30115
• CS-W002102
• Z57008935
• HSDB 3943
• NSC 30115
• (3-Chlorophenoxy)acetic acid, AldrichCPR
• CHEMBL3247405
• TS-02615
• EN300-17744
• EINECS 209-616-6
• ACETIC ACID, 2-(3-CHLOROPHENOXY)-
• SCHEMBL523934
• NSC-30115
• Q27281731
• M-CHLOROPHENOXYACETIC ACID [HSDB]
• NS00034025
• AB01185
• UNII-JXK525064M
• DTXSID90207526
• JMV
• 3-Chlorophenoxyaceticacid
• 588-32-9
• CHEBI:195178
• mChlorophenoxyacetic acid
• DTXCID40130017
• STK326777
• ALBB-020981
• DB-053277
• Acetic acid, (mchlorophenoxy)
• Acetic acid, (3chlorophenoxy)

• MDL： MFCD00015850
• Inchi： 1S/C8H7ClO3/c9-6-2-1-3-7(4-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
• InChI Key： XSBUXVWJQVTYLC-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)OCC(=O)O
• BRN： 1911185

Computed Properties

• Exact Mass: 186.00800
• Monoisotopic Mass: 186.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.3245 (rough estimate)
• Melting Point: 106-111 ºC
• Boiling Point: 315.2℃ at 760 mmHg
• Flash Point: 144.4℃
• Refractive Index: 1.5250 (estimate)
• PSA: 46.53000
• LogP: 1.80340
• pka: 3.1(at 25℃)

3-Chlorophenoxyacetic acid Security Information

• Signal Word：Danger
• Hazard Statement： H302;H318
• Warning Statement： P280;P305+P351+P338
• Hazardous Material transportation number：2811
• Hazard Category Code： R22
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1
• Risk Phrases：R22
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorophenoxyacetates
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives Chlorophenoxyacetates

Additional information on 3-Chlorophenoxyacetic acid

Recent Advances in the Study of 3-Chlorophenoxyacetic Acid (588-32-9): Applications and Mechanisms in Chemical Biology and Medicine

3-Chlorophenoxyacetic acid (CAS: 588-32-9) is a synthetic auxin analog with significant applications in agriculture, chemical biology, and pharmaceutical research. Recent studies have explored its potential as a growth regulator, herbicide, and bioactive compound in drug discovery. This research brief synthesizes the latest findings on its mechanisms of action, applications, and emerging roles in biomedical research.

A 2023 study published in the Journal of Agricultural and Food Chemistry demonstrated that 3-Chlorophenoxyacetic acid exhibits selective herbicidal activity by disrupting auxin signaling pathways in target plants. The compound's structural similarity to natural auxins allows it to bind to TIR1/AFB receptors, inducing uncontrolled growth and eventual plant death. This specificity makes it a promising candidate for developing next-generation, eco-friendly herbicides with reduced off-target effects.

In pharmaceutical research, 3-Chlorophenoxyacetic acid has shown intriguing bioactivity profiles. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its potential as a scaffold for developing novel anti-inflammatory agents. Molecular docking studies revealed that derivatives of 588-32-9 can selectively inhibit COX-2 enzyme activity while showing minimal interaction with COX-1, suggesting a possible pathway to developing safer NSAID alternatives.

The compound's mechanism of action in mammalian systems was further elucidated in a recent Cell Chemical Biology publication (2024). Researchers identified that 3-Chlorophenoxyacetic acid modulates PPARγ (peroxisome proliferator-activated receptor gamma) activity, indicating potential applications in metabolic disorder therapeutics. This discovery opens new avenues for repurposing this agricultural chemical for pharmaceutical applications.

Analytical chemistry advancements have improved detection and quantification methods for 588-32-9. A 2023 Analytical Chemistry article presented a highly sensitive LC-MS/MS method capable of detecting 3-Chlorophenoxyacetic acid residues at sub-ppb levels, addressing growing concerns about environmental persistence and food chain contamination from agricultural use.

Ongoing structure-activity relationship (SAR) studies are exploring modifications to the phenoxyacetic acid core structure to enhance bioactivity and reduce toxicity. Preliminary results from these investigations suggest that halogen positioning and substitution patterns significantly influence the compound's biological effects, providing valuable insights for rational drug design.

As research progresses, 3-Chlorophenoxyacetic acid continues to reveal unexpected biological activities. Future directions include exploring its potential in cancer therapeutics, where preliminary in vitro studies have shown selective cytotoxicity against certain tumor cell lines. However, further pharmacokinetic and toxicological studies are needed to fully assess its therapeutic potential and safety profile.